N-(tert-butyl)-2,6-dichloronicotinamide
Overview
Description
“N-(tert-butyl)-2,6-dichloronicotinamide” is a chemical compound that contains a tert-butyl group, a dichloronicotinamide group, and an amide group . The tert-butyl group is a four-carbon alkyl radical or substituent group with the general chemical formula −C4H9 . It’s derived from either of the two isomers of butane .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds such as N-tert-butyl amides can be synthesized via the reaction of di-tert-butyl dicarbonate and nitriles catalyzed by Cu(OTf)2 . Another method involves the reaction of tert-butyl benzoate with nitriles catalyzed by Zn (ClO4)2·6H2O .Chemical Reactions Analysis
The tert-butyl group in the compound can undergo various reactions. For instance, it can react with HCl to form the corresponding tert-butyl chloride in an SN1 reaction . It can also be used as a probe for NMR studies of macromolecular complexes .Scientific Research Applications
Synthesis of N-Heterocycles
“N-(tert-butyl)-2,6-dichloronicotinamide” can be used in the synthesis of N-heterocycles via sulfinimines . This methodology offers general access to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives that represent the structural motif of many natural products and therapeutically applicable compounds .
Synthesis of N-tert-butyl Amides
This compound can be used in the synthesis of N-tert-butyl amides by the reaction of di-tert-butyl dicarbonate and nitriles catalyzed by Cu(OTf)2 . This method provides a convenient way to produce a series of N-tert-butyl amides in excellent isolated yields .
Precursor for Further Selective Derivations
Production of Methyl Tertiary Butyl Ether and Ethyl Tertiary Butyl Ether
It can act as an intermediate in the production of methyl tertiary butyl ether and ethyl tertiary butyl ether by reaction with methanol and ethanol .
Preparation of tert-butyl Chloride, tert-butyl Hydroperoxide, Isobutylene and Methyl Methacrylate
“this compound” can be used in the preparation of tert-butyl chloride, tert-butyl hydroperoxide, isobutylene and methyl methacrylate .
Fuel Additive and Gasoline Octane Booster
It can serve as a fuel additive as well as a gasoline octane booster .
Probe for NMR Studies
The tert-butyl group in “this compound” can be used as a probe for NMR studies .
Safety and Hazards
Future Directions
While specific future directions for “N-(tert-butyl)-2,6-dichloronicotinamide” are not available, research on N-tert-butyl amides and similar compounds is ongoing. These compounds have potential applications in anti-cancer therapy , and their role in the differentiation and proliferation of neoplastic cells is being studied .
properties
IUPAC Name |
N-tert-butyl-2,6-dichloropyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12Cl2N2O/c1-10(2,3)14-9(15)6-4-5-7(11)13-8(6)12/h4-5H,1-3H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAOQVMZSAHIIRY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=C(N=C(C=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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